methyl 3-[(2-naphthylsulfonyl)amino]-2-thiophenecarboxylate

• IUPAC Name: methyl 3-(naphthalen-2-ylsulfonylamino)thiophene-2-carboxylate
• InChI: InChI=1S/C16H13NO4S2/c1-21-16(18)15-14(8-9-22-15)17-23(19,20)13-7-6-11-4-2-3-5-12(11)10-13/h2-10,17H,1H3
• InChI Key: AVHWGBCYPUSDMV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NS(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C16H13NO4S2
• Molecular Weight: 347.4 g/mol

Description

Methyl 3-[(2-naphthylsulfonyl)amino]-2-thiophenecarboxylate, also known as MNTX, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. MNTX is a selective antagonist of the mu opioid receptor, which is involved in pain regulation. In

Mechanism of Action

Methyl 3-[(2-naphthylsulfonyl)amino]-2-thiophenecarboxylate works by selectively blocking the mu opioid receptor, which is involved in pain regulation. By blocking this receptor, this compound can reduce the effects of opioids on the gastrointestinal tract, while still allowing for pain relief. This compound has been shown to have a high affinity for the mu opioid receptor, making it a potent antagonist.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the effects of opioids on the gastrointestinal tract, which can lead to a reduction in opioid-induced constipation. This compound has also been shown to reduce the effects of opioids on the respiratory system, which can help to prevent respiratory depression. Additionally, this compound has been shown to have a low potential for abuse and dependence, making it a promising alternative to traditional opioid therapies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 3-[(2-naphthylsulfonyl)amino]-2-thiophenecarboxylate in lab experiments is its high potency and selectivity for the mu opioid receptor. This makes it a useful tool for studying the effects of opioids on pain regulation and other physiological processes. However, one limitation of using this compound is its relatively high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are a number of future directions for research on methyl 3-[(2-naphthylsulfonyl)amino]-2-thiophenecarboxylate. One area of interest is the development of new formulations of this compound that can be used in the treatment of opioid-induced constipation and other types of chronic pain. Additionally, researchers are exploring the potential use of this compound in the treatment of other conditions, such as cancer pain and neuropathic pain. Finally, there is ongoing research on the mechanism of action of this compound and its potential interactions with other drugs and receptors.

Scientific Research Applications

Methyl 3-[(2-naphthylsulfonyl)amino]-2-thiophenecarboxylate has been extensively studied for its potential applications in the field of medicine. It has been shown to be a potent and selective antagonist of the mu opioid receptor, which is involved in pain regulation. This compound has been investigated for its use in the treatment of opioid-induced constipation, a common side effect of opioid therapy. It has also been studied for its potential use in the treatment of cancer pain, as well as other types of chronic pain.